Cas no 81769-28-0 (4-HEXENOIC ACID, 4-METHYL-6-(1-PIPERIDINYL)-, METHYL ESTER, (E)-)

• Product name: 4-HEXENOIC ACID, 4-METHYL-6-(1-PIPERIDINYL)-, METHYL ESTER, (E)-
• CAS No: 81769-28-0
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 3308203
• PubChem ID: 86019070

4-HEXENOIC ACID, 4-METHYL-6-(1-PIPERIDINYL)-, METHYL ESTER, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-HEXENOIC ACID, 4-METHYL-6-(1-PIPERIDINYL)-, METHYL ESTER, (E)-
• 81769-29-1
• methyl (4E)-4-methyl-6-(piperidin-1-yl)hex-4-enoate
• 81769-28-0
• methyl (4Z)-4-methyl-6-(piperidin-1-yl)hex-4-enoate

• Inchi： InChI=1S/C13H23NO2/c1-12(6-7-13(15)16-2)8-11-14-9-4-3-5-10-14/h8H,3-7,9-11H2,1-2H3
• InChI Key： IEYFMERCGBOFPA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 225.172878976Da
• Monoisotopic Mass: 225.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų